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Compound of Interest

Compound Name: Terbumeton

Cat. No.: B1683086 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the environmental risk profile of terbumeton with

other widely used triazine herbicides, namely atrazine, simazine, and terbuthylazine. The

information is compiled from various scientific sources to support environmental risk

assessments and research endeavors. All quantitative data is presented in standardized tables

for direct comparison, and detailed methodologies for key ecotoxicological studies are

provided.

Overview of Triazine Herbicides
Triazine herbicides are a class of nitrogen-containing heterocyclic compounds extensively used

for broadleaf weed control in agriculture. Their primary mode of action is the inhibition of

photosynthesis at Photosystem II (PSII) in plants. Due to their widespread use and persistence,

understanding their environmental fate and potential impact on non-target organisms is crucial

for environmental risk assessment.

Comparative Environmental Fate
The environmental behavior of a pesticide is determined by its physicochemical properties,

which influence its persistence in soil and water, and its potential for leaching into groundwater

or accumulating in organisms.
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The following table summarizes key physicochemical properties of terbumeton and other

selected triazine herbicides.

Property Terbumeton Atrazine Simazine Terbuthylazine

Water Solubility

(mg/L at 20-

25°C)

130 33 5 - 6.2 8.5

Soil Organic

Carbon-Water

Partitioning

Coefficient (Koc;

mL/g)

Data not

available
100 - 440 135 151 - 514

Soil Half-life

(DT50; days)

Data not

available
60 - 100 28 - 149 22 - 149

Log Kow
Data not

available
2.59 2.18 3.21

Bioconcentration

Factor (BCF;

fish)

Data not

available
7.7 - 15 <10 19 - 34

Note: Data for Terbumeton's Koc, Soil DT50, Log Kow, and BCF were not readily available in

the searched literature. Researchers should exercise caution and may need to perform specific

studies to determine these values.

Environmental Persistence and Mobility
Atrazine exhibits moderate persistence in soil with a half-life that can extend to 100 days[1].

Its relatively low Koc value suggests a potential for leaching into groundwater[2][3].

Simazine shows a wide range of persistence in soil, with a half-life from 28 to 149 days[4]. Its

Koc value indicates a slight to high mobility depending on soil type[5].

Terbuthylazine has a soil half-life ranging from 22 to 149 days and a higher Koc range

compared to atrazine and simazine, suggesting it is moderately to less mobile in soil[6].
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Comparative Ecotoxicity
Ecotoxicity data provides insight into the potential adverse effects of these herbicides on non-

target organisms. The following tables summarize acute toxicity data for key aquatic

organisms.

Aquatic Ecotoxicity
Organism Endpoint

Terbumeton
(mg/L)

Atrazine
(mg/L)

Simazine
(mg/L)

Terbuthylaz
ine (mg/L)

Fish

(Oncorhynch

us mykiss)

96-hr LC50
Data not

available
9.9 - 13[7][8] >100[4]

2.2 - 4.6[9]

[10]

Aquatic

Invertebrate

(Daphnia

magna)

48-hr EC50
Data not

available
7 - 40[11]

1.0 - >50[4]

[12]

21.2 -

69.3[13][14]

Algae

(Scenedesmu

s

subspicatus)

72-hr EC50
Data not

available
0.059 - 0.147

Data not

available
0.016[15]

Note: Specific ecotoxicity data for Terbumeton was not found in the conducted search.

Standardized testing is required to determine its toxicological profile.

Experimental Protocols
The ecotoxicity data presented are typically generated following standardized guidelines to

ensure reproducibility and comparability. The most common protocols are those established by

the Organisation for Economic Co-operation and Development (OECD).

OECD Guideline 203: Fish, Acute Toxicity Test
This test determines the concentration of a substance that is lethal to 50% of the test fish

(LC50) over a 96-hour period.
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Test Organism: Rainbow trout (Oncorhynchus mykiss) is a commonly used species.

Procedure: Fish are exposed to a range of concentrations of the test substance in a flow-

through or semi-static system. Mortalities and any sublethal effects are recorded at 24, 48,

72, and 96 hours.

Endpoint: The primary endpoint is the 96-hour LC50.

OECD Guideline 202: Daphnia sp. Acute Immobilisation
Test
This test assesses the acute toxicity to aquatic invertebrates by determining the concentration

that immobilizes 50% of the daphnids (EC50) within 48 hours.

Test Organism:Daphnia magna is the standard test species.

Procedure: Young daphnids are exposed to a series of concentrations of the test substance.

The number of immobilized daphnids is observed at 24 and 48 hours.

Endpoint: The main endpoint is the 48-hour EC50.

OECD Guideline 201: Freshwater Alga and
Cyanobacteria, Growth Inhibition Test
This test evaluates the effect of a substance on the growth of freshwater algae.

Test Organism:Scenedesmus subspicatus or other green algae species are commonly used.

Procedure: Exponentially growing algal cultures are exposed to various concentrations of the

test substance over a 72-hour period. Algal growth is measured by cell counts or other

biomass indicators.

Endpoint: The 72-hour EC50, the concentration causing a 50% reduction in growth rate, is

determined.
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Environmental Risk Assessment Workflow
The following diagram illustrates a generalized workflow for conducting an environmental risk

assessment for a triazine herbicide.

Problem Formulation

Analysis Phase

Risk Characterization

Risk Management

Identify Hazard:
Triazine Herbicide

Characterize Exposure Pathways:
Runoff, Leaching, Drift

Identify Receptors of Concern:
Aquatic & Terrestrial Organisms

Exposure Assessment:
Measure or Model

Environmental Concentrations (PEC)

Effects Assessment:
Determine Ecotoxicity Endpoints

(LC50, EC50, NOEC)

Calculate Risk Quotient (RQ):
RQ = PEC / PNEC

Compare RQ to Levels of Concern

Implement Mitigation Measures:
Buffer zones, Application restrictions

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Generalized workflow for environmental risk assessment of a triazine herbicide.

Triazine Inhibition of Photosystem II
This diagram illustrates the mechanism of action of triazine herbicides at the Photosystem II

(PSII) complex in plant chloroplasts.
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Caption: Mechanism of Photosystem II inhibition by triazine herbicides.

Experimental Workflow for OECD 202 (Daphnia sp.
Acute Immobilisation Test)
The diagram below outlines the key steps in performing an acute toxicity test with Daphnia

magna according to OECD Guideline 202.
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Caption: Workflow for the OECD 202 Daphnia sp. acute immobilisation test.

Conclusion
This comparative guide highlights the environmental risk profiles of terbumeton and other

major triazine herbicides. While data is available for atrazine, simazine, and terbuthylazine,

there is a notable lack of publicly accessible information on the environmental fate and

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1683086?utm_src=pdf-body-img
https://www.benchchem.com/product/b1683086?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ecotoxicity of terbumeton. To conduct a thorough environmental risk assessment of

terbumeton, further experimental studies following standardized protocols are essential to

determine its key environmental parameters. Researchers are encouraged to use the provided

methodologies and comparative data as a baseline for future investigations into the

environmental impact of this and other triazine herbicides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b1683086#environmental-risk-assessment-of-
terbumeton-compared-to-other-triazines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1683086#environmental-risk-assessment-of-terbumeton-compared-to-other-triazines
https://www.benchchem.com/product/b1683086#environmental-risk-assessment-of-terbumeton-compared-to-other-triazines
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1683086?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

